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Compound of Interest

Compound Name: 2-Butoxynaphthalene

Cat. No.: B1668118

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Butoxynaphthalene, a significant compound in the fragrance, pharmaceutical, and materials
science industries. This document outlines its melting and boiling points, supported by detailed
experimental protocols for their determination.

Core Physical Properties of 2-Butoxynaphthalene

2-Butoxynaphthalene, also known by synonyms such as Butyl 3-naphthyl ether and Fragarol,
Is a white to off-white solid at room temperature with a characteristic sweet, fruity, and floral
aroma. Its physical properties are crucial for its application and synthesis.

Quantitative Data Summary

The melting and boiling points of 2-Butoxynaphthalene have been determined and reported
across various sources. A summary of these values is presented below for clear comparison.
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Physical Property Value Conditions
Melting Point 31.5-32 °C[1] Not Specified
35-36 °C[2][3][4] Not Specified

Boiling Point 147-150 °C[1][2][3][4] at 4 Torr
314-316 °C[5] at 760 mmHg

315.3+11.0 °C[2] at 760 mmHg

Experimental Protocols

The following sections detail the standard methodologies for the determination of the melting
and boiling points of an organic compound such as 2-Butoxynaphthalene.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline compound, this transition occurs over a narrow temperature range.
The following protocol describes the capillary method, a common and accurate technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
Procedure:

o Sample Preparation: A small amount of 2-Butoxynaphthalene is finely powdered using a
mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the closed end,
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aiming for a sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus. The thermometer is positioned to ensure its bulb is level with the sample.

o Heating: The sample is heated rapidly to a temperature approximately 10-15 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for
thermal equilibrium.

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range. For pure compounds,
this range is typically narrow (0.5-1 °C).

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. The following protocol outlines the micro boiling point determination
using a Thiele tube.

Apparatus:

e Thiele tube

o Small test tube (e.g., fusion tube)
o Capillary tube (sealed at one end)
e Thermometer

e Heating oil (e.g., mineral oil)

e Heat source (e.g., Bunsen burner)
Procedure:

o Sample Preparation: A small amount (a few drops) of liquid 2-Butoxynaphthalene is placed
into the small test tube.
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o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end downwards.

o Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or
wire, ensuring the sample is level with the thermometer bulb. This assembly is then clamped
and immersed in the heating oil within the Thiele tube. The oil level should be above the
sample level but below the opening of the test tube.

e Heating: The side arm of the Thiele tube is heated gently and slowly.

o Observation and Recording: As the temperature rises, a stream of bubbles will emerge from
the open end of the inverted capillary tube. Heating is continued until a continuous and rapid
stream of bubbles is observed. The heat source is then removed. The liquid will begin to
cool, and the stream of bubbles will slow down and eventually stop. The temperature at
which the liquid just begins to enter the capillary tube is the boiling point of the sample.

Workflow and Process Visualization

The following diagrams illustrate the logical workflow for the synthesis and physical property
determination of 2-Butoxynaphthalene.
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Synthesis Workflow for 2-Butoxynaphthalene
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Synthesis Workflow of 2-Butoxynaphthalene
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Experimental Workflow for Physical Property Determination
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Physical Property Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 2-Butoxynaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668118#physical-properties-of-2-
butoxynaphthalene-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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